BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Maleylsulfathiazole in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Maleylsulfathiazole

Cat. No.: B1616621

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of
maleylsulfathiazole stock solutions in cell culture experiments. Due to the limited availability of
data for maleylsulfathiazole, the provided information on physicochemical properties and the
proposed mechanism of action are based on its parent compound, sulfathiazole. Researchers
should perform their own validation experiments to determine the optimal conditions for their
specific cell lines and assays.

Physicochemical Properties

The following table summarizes the known physicochemical properties of sulfathiazole, which
are presumed to be similar to maleylsulfathiazole.
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Property

Value

Source

Molecular Formula

C9HION302S2 (Sulfathiazole)

Molecular Weight 255.32 g/mol (Sulfathiazole)
White to creamy-white
Appearance )
crystalline powder
Melting Point 200-202 °C

Water Solubility

Insoluble (<0.1 g/100 mL at 21
OC)

Solubility in other solvents

Soluble in dilute aqueous acid
and base. Slightly soluble in
DMSO. Insoluble in ethanol.

pKa 7.1
Stable, but may be sensitive to
heat, air, and light during long-
Stability J gong

term storage. Incompatible

with strong oxidizing agents.

Experimental Protocols

Protocol 1: Preparation of Maleylsulfathiazole Stock
Solution (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution of maleylsulfathiazole in

dimethyl sulfoxide (DMSO). Due to the poor agueous solubility of sulfathiazole derivatives,

DMSO is recommended as the solvent.

Materials:

o Maleylsulfathiazole powder

e Dimethyl sulfoxide (DMSO), cell culture grade

» Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)
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o Calibrated analytical balance

 To cite this document: BenchChem. [Application Notes and Protocols for Maleylsulfathiazole
in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1616621#maleylsulfathiazole-stock-solution-
preparation-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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